Cas no 918540-59-7 (3-(3-Nitrophenyl)butan-2-one)
3-(3-Nitrophenyl)butan-2-one structure
Product Name:3-(3-Nitrophenyl)butan-2-one
CAS No:918540-59-7
MF:C10H11NO3
MW:193.199242830276
CID:773244
Update Time:2023-08-03
3-(3-Nitrophenyl)butan-2-one Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 3-(3-nitrophenyl)-
- 3-(3-nitrophenyl)butan-2-one
- 3-(3-Nitrophenyl)butan-2-one
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- Inchi: 1S/C10H11NO3/c1-7(8(2)12)9-4-3-5-10(6-9)11(13)14/h3-7H,1-2H3
- InChI Key: NFKOSUDXTMRLLZ-UHFFFAOYSA-N
- SMILES: O=C(C)C(C)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Topological Polar Surface Area: 62.9
3-(3-Nitrophenyl)butan-2-one Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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